Cas no 1227508-20-4 (2-Amino-4-bromomethyl-6-methylpyridine)

• Product Name: 2-Amino-4-bromomethyl-6-methylpyridine
• CAS No: 1227508-20-4
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 4929762
• Update Time: 2025-10-24

2-Amino-4-bromomethyl-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromomethyl-6-methylpyridine

• Inchi： 1S/C7H9BrN2/c1-5-2-6(4-8)3-7(9)10-5/h2-3H,4H2,1H3,(H2,9,10)
• InChI Key： IPAWVLKEUIQWRR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N)N=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-bromomethyl-6-methylpyridine

Introduction to 2-Amino-4-bromomethyl-6-methylpyridine (CAS No: 1227508-20-4)

2-Amino-4-bromomethyl-6-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1227508-20-4, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including an amino group, a bromomethyl substituent, and a methyl group at specific positions on the pyridine ring, make it a valuable building block for medicinal chemists.

Thepyridine core of 2-Amino-4-bromomethyl-6-methylpyridine is a well-known scaffold in drug discovery, owing to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of theamino group at the 2-position enhances its reactivity, allowing for further functionalization through processes such as acylation, alkylation, and coupling reactions. Additionally, thebromomethyl group at the 4-position provides a handle for introducing additional functional groups via nucleophilic substitution reactions, making it an indispensable intermediate in constructing complex molecular architectures.

In recent years, 2-Amino-4-bromomethyl-6-methylpyridine has been extensively studied for its potential applications in the synthesis of pharmacologically relevant compounds. One notable area of research involves its use in the development ofkinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine ring's ability to mimic ATP binding pockets has made it a preferred scaffold for designing inhibitors targeting protein kinases. For instance, derivatives of 2-Amino-4-bromomethyl-6-methylpyridine have been reported to exhibit potent activity against tyrosine kinases, which play a central role in cell signaling pathways associated with tumor growth and progression.

Moreover, thebromomethyl functionality has been leveraged to develop novel antiviral agents. Researchers have utilized this compound as a precursor in synthesizing nucleoside analogs that inhibit viral polymerases. The ability to introduce diverse substituents at the 4-position allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are essential for drug efficacy and safety. Recent studies have demonstrated that modifications of 2-Amino-4-bromomethyl-6-methylpyridine can lead to compounds with improved binding affinity and selectivity against viral enzymes.

Themethyl group at the 6-position of 2-Amino-4-bromomethyl-6-methylpyridine also contributes to its versatility as a synthetic intermediate. This substituent can influence electronic properties and steric hindrance around the pyridine ring, affecting both reactivity and biological activity. In particular, studies have shown that introducing electron-withdrawing or electron-donating groups at this position can modulate the compound's interaction with biological targets. This flexibility has enabled medicinal chemists to explore a wide range of chemical space, leading to the discovery of novel compounds with therapeutic potential.

In addition to its role in drug development, 2-Amino-4-bromomethyl-6-methylpyridine has found applications in agrochemical research. Pyridine derivatives are known for their herbicidal and fungicidal properties, and modifications of this compound have led to the development of crop protection agents with enhanced efficacy and environmental safety. Theamino andbromomethyl groups provide multiple sites for functionalization, allowing chemists to design molecules that disrupt essential biological processes in pests while minimizing harm to non-target organisms.

The synthesis of 2-Amino-4-bromomethyl-6-methylpyridine typically involves multi-step organic transformations starting from readily available pyridine precursors. Common synthetic routes include halogenation followed by nucleophilic substitution or condensation reactions. Advances in catalytic methods have further streamlined these processes, enabling higher yields and improved atom economy. These advancements are particularly important in industrial settings where cost efficiency and sustainability are paramount.

The growing interest in 2-Amino-4-bromomethyl-6-methylpyridine is reflected in the increasing number of patents and scientific publications reporting its use in various applications. Researchers continue to explore new synthetic strategies and functionalization patterns to expand its utility. Collaborative efforts between academia and industry are driving innovation in this field, leading to faster translation of laboratory discoveries into commercial products.

In conclusion,2-Amino-4-bromomethyl-6-methylpyridine (CAS No: 1227508-20-4) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for developing biologically active molecules. As research progresses, new applications and synthetic methodologies will continue to emerge, further solidifying its importance in chemical biology and drug discovery.